Cas no 886496-74-8 (N-acetyl-2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide)

• Product Name: N-acetyl-2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• CAS No: 886496-74-8
• MF: C₆H₈N₄O₂S₂
• MW: 232.283317565918
• CID: 5235435
• Update Time: 2026-03-08

N-acetyl-2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-acetyl-2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• N-Acetyl-2-((5-amino-1,3,4-thiadiazol-2-yl)thio)acetamide

• Inchi： 1S/C6H8N4O2S2/c1-3(11)8-4(12)2-13-6-10-9-5(7)14-6/h2H2,1H3,(H2,7,9)(H,8,11,12)
• InChI Key： TZJDBHABODCYQZ-UHFFFAOYSA-N
• SMILES： C(NC(C)=O)(=O)CSC1=NN=C(N)S1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-acetyl-2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

N-Acetyl-2-[(5-Amino-1,3,4-Thiadiazol-2-Yl)Sulfanyl]Acetamide: A Comprehensive Overview

The compound with CAS No. 886496-74-8, commonly referred to as N-Acetyl-2-[(5-Amino-1,3,4-Thiadiazol-2-Yl)Sulfanyl]Acetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiadiazole ring and an acetyl group, making it a promising candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of N-Acetyl-2-[(5-Amino-1,3,4-Thiadiazol-2-Yl)Sulfanyl]Acetamide as a versatile building block in medicinal chemistry. Its ability to form stable sulfur-based bonds has been explored in the context of developing novel therapeutic agents. For instance, researchers have investigated its role in the design of anti-inflammatory and anti-tumor agents, where its sulfur-containing moiety plays a crucial role in modulating biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiadiazole ring. This is followed by the introduction of the sulfanyl group and subsequent acetylation to yield the final product. The precise control of reaction conditions is essential to ensure high purity and yield, as highlighted in recent publications on advanced organic synthesis techniques.

One of the most intriguing aspects of N-Acetyl-2-[(5-Amino-1,3,4-Thiadiazol-2-Yl)Sulfanyl]Acetamide is its ability to undergo various post-synthetic modifications. For example, the amino group on the thiadiazole ring can be functionalized to introduce additional bioactive moieties. This flexibility has led to its use as a scaffold for creating libraries of compounds with diverse pharmacological profiles.

In terms of biological activity, this compound has shown promise in preclinical studies targeting inflammatory diseases and cancer. Its mechanism of action involves modulation of key signaling pathways, such as NF-kB and MAPK, which are critical in inflammation and tumor progression. Recent findings suggest that it may also possess antioxidant properties, further broadening its potential therapeutic applications.

The structural features of N-Acetyl-2-[(5-Amino-1,3,4-Thiadiazol-2-Yl)Sulfanyl]Acetamide make it an attractive candidate for exploring sulfur-based drug delivery systems. Its solubility properties and stability under physiological conditions are particularly advantageous for designing drugs with improved bioavailability.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with target proteins. These studies have revealed that its thiadiazole ring and sulfanyl group contribute significantly to its binding affinity and selectivity. Such findings are instrumental in guiding further optimization efforts aimed at enhancing its therapeutic potential.

In conclusion, N-Acetyl-2-[(5-Amino-1,3,4-Thiadiazol-2-Yl)Sulfanyl]Acetamide represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. With ongoing research uncovering new facets of its chemistry and biology, this compound continues to be a focal point for scientists in academia and industry alike.